Cas no 1221715-18-9 (2-{[(4-ethylphenyl)methyl]sulfanyl}-5-[(piperidin-1-yl)methyl]-1,4-dihydropyrimidin-4-one)

• Product Name: 2-{[(4-ethylphenyl)methyl]sulfanyl}-5-[(piperidin-1-yl)methyl]-1,4-dihydropyrimidin-4-one
• CAS No: 1221715-18-9
• MF: C₁₉H₂₅N₃OS
• MW: 343.486303091049
• CID: 5717724
• PubChem ID: 49757606
• Update Time: 2023-10-15

2-{[(4-ethylphenyl)methyl]sulfanyl}-5-[(piperidin-1-yl)methyl]-1,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-ethylphenyl)methyl]sulfanyl}-5-(piperidin-1-ylmethyl)-1,4-dihydropyrimidin-4-one
• CB-0025
• 2-{[(4-ethylphenyl)methyl]sulfanyl}-5-[(piperidin-1-yl)methyl]-1,4-dihydropyrimidin-4-one
• AKOS005106555
• 1221715-18-9
• 2-[(4-ethylphenyl)methylsulfanyl]-5-(piperidin-1-ylmethyl)-1H-pyrimidin-6-one

• Inchi： 1S/C19H25N3OS/c1-2-15-6-8-16(9-7-15)14-24-19-20-12-17(18(23)21-19)13-22-10-4-3-5-11-22/h6-9,12H,2-5,10-11,13-14H2,1H3,(H,20,21,23)
• InChI Key： NCLXGMRLHNXFOY-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)CC)C1=NC=C(C(N1)=O)CN1CCCCC1

Computed Properties

• Exact Mass: 343.17183360g/mol
• Monoisotopic Mass: 343.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70Ų